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3,5-Dimethoxybenzaldehyde stability air
sensitive storage

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 3,5-Dimethoxybenzaldehyde

CAS No.: 7311-34-4

Cat. No.: S749997

Basic Properties & Storage Guidelines

The table below consolidates the physical property and storage data from the supplier specifications.

Property | Guideline  Value / Description Source
Melting Point 43-50 °C [1] [2]

Boiling Point 151 °C /16 mmHg [1]

Flash Point >112 °C[1]

Appearance White to light yellow crystals [2]

Storage Store at 0-8 °C [2]

Air Sensitivity Air sensitive [3]

Incompatibilities Strong oxidizing agents, strong bases, strong reducing agents [3]

Safety and Handling
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Appropriate personal protective equipment (PPE) should be used when handling this compound. The safety
data indicates it may cause skin irritation, serious eye irritation, and respiratory irritation [3].

Recommended PPE includes:

e Gloves
e Eyeshields
e Type N95 dust mask (US) [1]

Research Context and Deeper Insights

To supplement the basic handling guidelines, here is some context on its use and the nature of its sensitivity.

¢ Primary Research Use: 3,5-Dimethoxybenzaldehyde is widely used as a building block in
organic synthesis [1] [2]. Its structure makes it a valuable intermediate for constructing more
complex molecules, particularly in pharmaceutical development for applications like anti-inflammatory
and analgesic drugs [2].

¢ Understanding Air Sensitivity in Aldehydes: While the search results do not provide a detailed
mechanism for this specific compound, the air sensitivity of aldehydes is a well-known phenomenon.
They can be susceptible to oxidation, leading to the formation of carboxylic acids, or to autoxidation
reactions when exposed to air over time. This general pathway is illustrated below.
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General degradation pathway for air-sensitive aldehydes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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